Cas no 898407-79-9 (1-(4-chlorophenyl)-3-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylurea)

• Product Name: 1-(4-chlorophenyl)-3-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylurea
• CAS No: 898407-79-9
• MF: C₂₂H₂₂ClN₃OS
• MW: 411.94758272171
• CID: 5488250
• Update Time: 2025-10-09

1-(4-chlorophenyl)-3-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylurea Chemical and Physical Properties

Names and Identifiers

• Urea, N-(4-chlorophenyl)-N'-[2-(3,4-dihydro-2(1H)-isoquinolinyl)-2-(2-thienyl)ethyl]-
• 1-(4-chlorophenyl)-3-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylurea

• Inchi： 1S/C22H22ClN3OS/c23-18-7-9-19(10-8-18)25-22(27)24-14-20(21-6-3-13-28-21)26-12-11-16-4-1-2-5-17(16)15-26/h1-10,13,20H,11-12,14-15H2,(H2,24,25,27)
• InChI Key： XPZIIYXZNNHRDR-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(Cl)C=C1)C(NCC(N1CCC2=C(C1)C=CC=C2)C1SC=CC=1)=O

Additional information on 1-(4-chlorophenyl)-3-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylurea

Recent Advances in the Study of 1-(4-chlorophenyl)-3-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylurea (CAS: 898407-79-9)

The compound 1-(4-chlorophenyl)-3-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylurea (CAS: 898407-79-9) has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique structural features combining a tetrahydroisoquinoline core with a thiophene moiety and a urea linkage, has been the subject of several studies aimed at elucidating its pharmacological properties and mechanisms of action.

Recent research has focused on the synthesis and optimization of this compound, with particular emphasis on improving its bioavailability and target specificity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the thiophene ring could significantly enhance the compound's binding affinity to certain protein targets, while maintaining its metabolic stability. The study utilized molecular docking simulations and in vitro assays to validate these findings, providing a solid foundation for further development.

Another significant advancement involves the exploration of this compound's potential as an inhibitor of specific enzymatic pathways. Preliminary results from a 2024 study indicate that 1-(4-chlorophenyl)-3-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylurea exhibits promising activity against certain kinases implicated in inflammatory diseases. The research team employed a combination of X-ray crystallography and kinetic studies to elucidate the compound's interaction with the target enzymes, revealing key structural determinants for its inhibitory effects.

Pharmacokinetic studies have also progressed, with recent investigations focusing on the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. A 2023 preclinical study reported favorable pharmacokinetic parameters, including adequate plasma half-life and tissue penetration, suggesting potential for oral administration in therapeutic settings. These findings were supported by advanced analytical techniques such as LC-MS/MS for quantification and metabolite identification.

Looking forward, the current research trajectory suggests several promising directions for this compound. Ongoing structure-activity relationship (SAR) studies aim to further optimize its pharmacological profile, while translational research is exploring its potential in various disease models. The unique chemical architecture of 1-(4-chlorophenyl)-3-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylurea continues to make it a valuable scaffold for drug discovery, particularly in areas requiring modulation of protein-protein interactions.